Cas no 205764-69-8 (L-Cysteine,N-acetyl-S-[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]-)

• Product Name: L-Cysteine,N-acetyl-S-[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]-
• CAS No: 205764-69-8
• MF: C₁₂H₂₀N₆O₃S
• MW: 328.390600204468
• CID: 241552
• PubChem ID: 86196119
• Update Time: 2025-04-19

L-Cysteine,N-acetyl-S-[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]-
• SIMAZINE MERCAPTURATE
• 205764-69-8

• Inchi： 1S/C12H20N6O3S/c1-4-13-10-16-11(14-5-2)18-12(17-10)22-6-8(9(20)21)15-7(3)19/h8H,4-6H2,1-3H3,(H,15,19)(H,20,21)(H2,13,14,16,17,18)
• InChI Key： CSQCJPSBEYLCBK-UHFFFAOYSA-N
• SMILES： S(C1N=C(N=C(N=1)NCC)NCC)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 328.132
• Monoisotopic Mass: 328.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 129.13